Cas no 876-76-6 (8-Fluoro-4-cinnolinol)

• Product Name: 8-Fluoro-4-cinnolinol
• CAS No: 876-76-6
• MF: C₈H₅FN₂O
• MW: 164.136504888535
• CID: 884176
• PubChem ID: 270898
• Update Time: 2025-09-22

8-Fluoro-4-cinnolinol Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-1H-cinnolin-4-one
• EN300-6735223
• 8-Fluoro-4-cinnolinol
• NSC114054
• NSC-114054
• UNII-DG44ANV4A7
• 8-fluorocinnolin-4(1h)-one
• 4-CINNOLINOL, 8-FLUORO-
• NSC 114054
• 8-fluorocinnolin-4-ol
• DTXSID80236507
• 8-fluoro-1,4-dihydrocinnolin-4-one
• DG44ANV4A7
• 876-76-6

• Inchi： 1S/C8H5FN2O/c9-6-3-1-2-5-7(12)4-10-11-8(5)6/h1-4H,(H,11,12)
• InChI Key： UTBSRJYKPXUAQX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(C=NNC=21)=O

Computed Properties

• Exact Mass: 164.039
• Monoisotopic Mass: 164.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.44
• Boiling Point: 290.5°C at 760 mmHg
• Flash Point: 129.5°C
• Refractive Index: 1.642